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Compound of Interest

Compound Name: Foretinib

Cat. No.: B612053 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and expected outcomes for

immunofluorescence (IF) staining of cells treated with Foretinib, a multi-kinase inhibitor.

Foretinib primarily targets MET, VEGFR2, and RON receptor tyrosine kinases, leading to the

inhibition of downstream signaling pathways, ultimately resulting in reduced cell proliferation,

G2/M cell cycle arrest, and induction of apoptosis and anoikis.[1][2][3][4]

Mechanism of Action of Foretinib
Foretinib is an ATP-competitive inhibitor of multiple receptor tyrosine kinases, including c-Met

and VEGFR2.[5] By binding to the kinase domain of these receptors, Foretinib blocks their

phosphorylation and subsequent activation. This disruption of signaling cascades, such as the

PI3K/AKT and MAPK/ERK pathways, leads to a variety of anti-tumor effects.[2][5] Key cellular

consequences of Foretinib treatment that can be visualized using immunofluorescence include

the inhibition of c-Met phosphorylation, cell cycle arrest at the G2/M phase, and the induction of

apoptosis.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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